Cas no 502936-80-3 (7-Hexyl-1-benzothiophene)

• Product Name: 7-Hexyl-1-benzothiophene
• CAS No: 502936-80-3
• MF: C₁₄H₁₈S
• MW: 218.357722759247
• CID: 2829252
• PubChem ID: 71442485
• Update Time: 2025-04-21

7-Hexyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• DTXSID00851372
• 502936-80-3
• 7-HEXYL-1-BENZOTHIOPHENE
• 7-Hexyl-1-benzothiophene

• Inchi： 1S/C14H18S/c1-2-3-4-5-7-12-8-6-9-13-10-11-15-14(12)13/h6,8-11H,2-5,7H2,1H3
• InChI Key： IFVVMLCGHHAMLB-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=CC(=C12)CCCCCC

Computed Properties

• Exact Mass: 218.11292175Da
• Monoisotopic Mass: 218.11292175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų